Cas no 27484-69-1 (Benzothiazole,2,6-difluoro-)

Benzothiazole,2,6-difluoro- structure
Benzothiazole,2,6-difluoro- structure
Product Name:Benzothiazole,2,6-difluoro-
CAS No:27484-69-1
MF:C7H3F2NS
MW:171.1672270298
CID:251233
PubChem ID:23270280
Update Time:2025-04-19

Benzothiazole,2,6-difluoro- Chemical and Physical Properties

Names and Identifiers

    • Benzothiazole,2,6-difluoro-
    • 2,6-Difluorobenzothiazole
    • 2,6-difluorobenzo[d]thiazole
    • SCHEMBL9255622
    • 27484-69-1
    • Inchi: 1S/C7H3F2NS/c8-4-1-2-5-6(3-4)11-7(9)10-5/h1-3H
    • InChI Key: AAVXQQLYSHGIRQ-UHFFFAOYSA-N
    • SMILES: S1C(=NC2C=CC(=CC1=2)F)F

Computed Properties

  • Exact Mass: 170.99549
  • Monoisotopic Mass: 170.995
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 155
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 41.1A^2

Experimental Properties

  • PSA: 12.89
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